Cas no 22706-01-0 (Benzyl (2-aminophenyl)carbamate)

• Product name: Benzyl (2-aminophenyl)carbamate
• CAS No: 22706-01-0
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1411433
• PubChem ID: 19776305

Benzyl (2-aminophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2-aminophenyl)carbamate
• AC1N4DT3
• 2-(ethynyl)phenylamine
• 2-aminophenylcarbamic acid benzyl ester
• 2-aminophenylacetylene
• 2-ethynylbenzenamine
• 597651_ALDRICH
• CHEMBL394629
• Benzenamine, 2-ethynyl-
• (2-aminophenyl)acetylene
• (2-aminophenyl)carbamic acid benzyl ester
• O-AMINOPHENYLACETYLENE
• 2-Ethynyl-phenylamine
• (2-amino-phenyl)carbamic acid benzyl ester
• N-carbobenzoxyphenylenediamine
• CTK1G9065
• DB-361911
• SCHEMBL3811403
• (2-Amino-phenyl)-carbamic acid benzyl ester
• SMR003519815
• MLS004800160
• BenzylN-(2-aminophenyl)carbamate
• AKOS017344620
• Benzyl N-(2-aminophenyl)carbamate
• ALBB-034461
• 22706-01-0

• Inchi： InChI=1S/C14H14N2O2/c15-12-8-4-5-9-13(12)16-14(17)18-10-11-6-2-1-3-7-11/h1-9H,10,15H2,(H,16,17)
• InChI Key： GUYDLEUJFLEJSJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)NC2=CC=CC=C2N

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35